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Compound of Interest

Compound Name: Avilamycin-A

CAS No.: 69787-79-7

Cat. No.: B1261919

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of a validated indirect competitive Enzyme-

Linked Immunosorbent Assay (ic-ELISA) for the detection of Avilamycin-A with the widely

used analytical method, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Avilamycin is an orthosomycin antibiotic used in veterinary medicine to promote growth and

prevent certain bacterial infections in livestock.[1] Accurate and sensitive detection of its

residues in animal feed and tissues is crucial for regulatory compliance and food safety.

Performance Comparison
The performance of the ic-ELISA is compared against LC-MS/MS, the gold standard for

antibiotic residue analysis. The following tables summarize the key validation parameters for

each method.
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Performance Parameter
Indirect Competitive ELISA

(ic-ELISA)¹

Liquid Chromatography-

Tandem Mass Spectrometry

(LC-MS/MS)²

Principle Antigen-Antibody Binding
Physicochemical Separation

and Mass Detection

Half-Maximal Inhibitory

Concentration (IC₅₀)
7.44 ng/mL[2] Not Applicable

Limit of Detection (LOD)
0.21 ng/mL (in standard

solution)[2]

0.0005 mg/kg (in porcine

tissues)[3]

1.86 µg/kg (in swine feed)[2] 2.7 µg/kg (in poultry muscle)

2.31 µg/kg (in chicken feed)[2] 0.7 µg/kg (in porcine muscle)

Dynamic Range 0.77 - 73.05 ng/mL[2]
Typically wider, dependent on

instrument calibration

Analysis Time ~4-6 hours
~24 hours (including sample

preparation)

Throughput High (96-well plate format) Low to Medium

Cost per Sample Low High

Equipment Standard ELISA reader LC-MS/MS system

¹Data derived from a validated monoclonal antibody-based indirect competitive ELISA

developed for research purposes.[2] ²Data synthesized from various validated LC-MS/MS

methods for Avilamycin detection in animal tissues and feed.[3][4][5]
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Method Validation Parameter
Indirect Competitive ELISA

(ic-ELISA)¹

Liquid Chromatography-

Tandem Mass Spectrometry

(LC-MS/MS)²

Accuracy (Recovery)
74.7% - 105.4% (in spiked

feed samples)[2]

93.29% - 97.26% (Avilamycin

A in poultry feed)[5]

100% - 108% (as DIA in

porcine tissues)[5]

94% - 106% (as DIA in poultry

and porcine muscles)

Precision (Coefficient of

Variation - CV)

< 11% (in spiked feed

samples)[2]

1.1% - 3.4% (RSD for

Avilamycin A in poultry feed)[5]

< 6% (RSD in porcine tissues)

[5]

≤ 11% (RSD in poultry and

porcine muscles)

Specificity

High (no significant cross-

reactivity with other common

antibiotics)

High (based on mass-to-

charge ratio)

Correlation with HPLC R² = 0.9818[2] Not Applicable

¹Data derived from a validated monoclonal antibody-based indirect competitive ELISA

developed for research purposes.[2] ²Data synthesized from various validated LC-MS/MS

methods for Avilamycin detection in animal tissues and feed.[3][4][5]

Experimental Protocols
Indirect Competitive ELISA (ic-ELISA) Protocol
This protocol is based on a published method for the detection of Avilamycin in feed samples.

[2]

1. Reagents and Materials:
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Avilamycin-A standard

Monoclonal antibody specific to Avilamycin-A

Coating antigen (Avilamycin-A conjugated to a carrier protein like OVA)

96-well microtiter plates

Coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6)

Washing buffer (e.g., PBS with 0.05% Tween 20 - PBST)

Blocking buffer (e.g., 1% BSA in PBS)

Enzyme-conjugated secondary antibody (e.g., HRP-conjugated goat anti-mouse IgG)

Substrate solution (e.g., TMB)

Stop solution (e.g., 2M H₂SO₄)

Sample extraction solvent (e.g., methanol-water solution)

Microplate reader

2. Procedure:

Coating: Coat the wells of a 96-well plate with the coating antigen diluted in coating buffer.

Incubate overnight at 4°C.

Washing: Wash the plate three times with washing buffer.

Blocking: Add blocking buffer to each well and incubate for 1-2 hours at 37°C to block non-

specific binding sites.

Washing: Wash the plate three times with washing buffer.

Competitive Reaction: Add Avilamycin-A standards or extracted samples and the

monoclonal antibody to the wells. Incubate for 1 hour at 37°C. During this step, free

Avilamycin-A in the sample competes with the coated antigen for binding to the antibody.
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Washing: Wash the plate three times with washing buffer to remove unbound antibodies.

Secondary Antibody Incubation: Add the enzyme-conjugated secondary antibody to each

well and incubate for 1 hour at 37°C.

Washing: Wash the plate five times with washing buffer.

Substrate Reaction: Add the substrate solution to each well and incubate in the dark for 15-

30 minutes at 37°C.

Stopping the Reaction: Add the stop solution to each well.

Measurement: Read the absorbance at 450 nm using a microplate reader. The signal

intensity is inversely proportional to the concentration of Avilamycin-A in the sample.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) Protocol
This is a generalized protocol based on common methodologies for Avilamycin detection.[4][5]

1. Sample Preparation:

Extraction: Homogenize the sample (e.g., feed, animal tissue) and extract Avilamycin-A
using a suitable solvent (e.g., acetonitrile, acetone).

Hydrolysis (for total residue analysis): For the determination of the marker residue,

dichloroisoeverninic acid (DIA), the extract is subjected to alkaline hydrolysis.

Purification: The extract is purified using liquid-liquid extraction and/or solid-phase extraction

(SPE) to remove interfering matrix components.

Reconstitution: The purified extract is evaporated to dryness and reconstituted in a solvent

compatible with the LC mobile phase.

2. LC-MS/MS Analysis:

Chromatographic Separation: The reconstituted sample is injected into an HPLC system

equipped with a suitable column (e.g., C18) to separate Avilamycin-A or its marker residue
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from other compounds. A gradient elution with a mobile phase consisting of solvents like

acetonitrile and water with additives (e.g., formic acid) is typically used.

Mass Spectrometric Detection: The eluent from the HPLC is introduced into a tandem mass

spectrometer. The instrument is operated in a specific mode (e.g., Multiple Reaction

Monitoring - MRM) to selectively detect and quantify the precursor and product ions of

Avilamycin-A or DIA.

Visualizations
Mechanism of Action: Avilamycin Inhibition of Bacterial
Protein Synthesis
Avilamycin belongs to the orthosomycin family of antibiotics and functions by inhibiting bacterial

protein synthesis. It binds to the 50S ribosomal subunit, interfering with the accommodation of

aminoacyl-tRNA (aa-tRNA) at the A-site, thereby halting the elongation of the polypeptide

chain.[1][6]

Bacterial 70S Ribosome
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Avilamycin inhibits protein synthesis by blocking the A-site.

Competitive ELISA Workflow
The competitive ELISA is a sensitive immunoassay where the target antigen in the sample

competes with a labeled antigen for a limited number of antibody binding sites.

Microtiter Plate Well

1. Coated Antigen

2. Add Sample (with Avilamycin-A)
 & Primary Antibody

3. Wash

4. Add Enzyme-linked
Secondary Antibody

5. Wash

6. Add Substrate

7. Read Absorbance
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Click to download full resolution via product page

Workflow of an indirect competitive ELISA.

Logical Relationship of Validation Parameters
The validation of any analytical method involves assessing several key parameters to ensure

its reliability and suitability for its intended purpose.

Key Validation Parameters

Analytical Method
(ELISA or LC-MS/MS)

Accuracy

Recovery

Precision

Repeatability
Reproducibility

Sensitivity

LOD
LOQ

Specificity

Cross-reactivity

Linearity

Dynamic Range

Click to download full resolution via product page

Core parameters for analytical method validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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